Cas no 138871-73-5 (tert-Butyl (2-methyl-5-oxocyclopentyl)carbamate)

tert-Butyl (2-methyl-5-oxocyclopentyl)carbamate structure
138871-73-5 structure
Product Name:tert-Butyl (2-methyl-5-oxocyclopentyl)carbamate
CAS No:138871-73-5
MF:C11H19NO3
MW:213.273463487625
CID:136357
PubChem ID:20848653
Update Time:2025-04-19

tert-Butyl (2-methyl-5-oxocyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (2-methyl-5-oxocyclopentyl)carbamate
    • (2-METHYL-5-OXO-CYCLOPENTYL)-CARBAMIC ACID TERT-BUTYL ESTER
    • Carbamic acid,(2-methyl-5-oxocyclopentyl)-, 1,1-dimethylethyl ester, (1S-trans)- (9CI)
    • tert-butyl N-(2-methyl-5-oxocyclopentyl)carbamate
    • ACMC-20my8e
    • AG-D-78475
    • CTK4C1432
    • KB-206221
    • AT31692
    • 138871-73-5
    • tert-butyl 2-methyl-5-oxocyclopentylcarbamate
    • DTXSID20610044
    • Inchi: 1S/C11H19NO3/c1-7-5-6-8(13)9(7)12-10(14)15-11(2,3)4/h7,9H,5-6H2,1-4H3,(H,12,14)
    • InChI Key: FFYYOUIUVZSYIJ-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C)C1NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 213.13600
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.40000
  • LogP: 2.26960

tert-Butyl (2-methyl-5-oxocyclopentyl)carbamate Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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